7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one

• IUPAC Name: 10,20-diazapentacyclo[11.7.0.02,10.03,8.014,19]icosa-1(13),3,5,7,14,16,18-heptaen-9-one
• InChI: InChI=1S/C18H14N2O/c21-18-14-7-2-1-6-13(14)17-16-12(9-10-20(17)18)11-5-3-4-8-15(11)19-16/h1-8,17,19H,9-10H2
• InChI Key: IYYMNCLQZDBJKO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(C3=CC=CC=C3C2=O)C4=C1C5=CC=CC=C5N4
• Molecular Formula: C18H14N2O
• DSSTOX Substance ID: DTXSID20302255
• Molecular Weight: 274.3 g/mol
• CAS RN: 65020-20-4

Description

7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of the natural alkaloid, harmine, which has been used for centuries in traditional medicine. The synthesis of 7,8,13,13b-tetrahydro-5H-benzo[1,2]indolizino[8,7-b]indol-5-one has been achieved through various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Chemical Reactions

• Chemical Transformations: The compound has been used in chemical transformations, such as the conversion into tetrahydro, dihydro, and dehydro esters using N-bromosuccinimide, indicating its utility in diverse chemical syntheses (Irikawa et al., 1989).
• Synthesis of Derivatives: It serves as a base for synthesizing new tetracyclic derivatives like 9H,10H-indolizino[1,2-b]indole-1-ones, showcasing its potential in creating novel chemical entities (Bhattacharya et al., 2001).
• Facile Synthesis: The compound has been utilized in the facile synthesis of indole alkaloid intermediates, indicating its importance in streamlining complex chemical syntheses (Fokas & Wang, 2008).

Crystallography and Structural Analysis

• Crystal Structure Analysis: It has been analyzed for crystal structure, as in the case of Trichotomine dimethyl ester, which provides insights into molecular configuration and arrangement (Iijima & Irikawa, 1996).
• Hirshfeld Surface Analysis: Studies have been conducted to analyze the molecular structure using Hirshfeld surface analysis, revealing intricate details about intermolecular interactions and molecular geometry (Geetha et al., 2017).

Applications in Biological and Pharmaceutical Research

• Antitumor Activity: Research has explored its derivatives for antitumor activity, highlighting its potential in the development of new antineoplastic agents (Nguyen et al., 1990).
• Pharmacological Potential: Derivatives of this compound have been examined for their pharmacological properties, such as acting as serotonin (5-HT3) receptor antagonists, which could be useful in treating conditions like irritable bowel syndrome and chemotherapy-induced nausea (Ohta et al., 1996).

Material Science and Photophysical Properties

• Blue-Light Emitting Properties: Derivatives have been synthesized for their blue-light emitting properties, indicating potential applications in optoelectronic devices (Shen et al., 2007).